Cas no 2171987-66-7 (2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide)

• Product Name: 2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide
• CAS No: 2171987-66-7
• MF: C₁₃H₁₇NO₃S
• MW: 267.343982458115
• CID: 6389687
• PubChem ID: 165590429
• Update Time: 2025-05-21

2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide
• EN300-1611781
• 2171987-66-7

• Inchi： 1S/C13H17NO3S/c1-8-6-13(9-2-3-9)17-12-5-4-10(7-11(8)12)18(14,15)16/h4-5,7-9,13H,2-3,6H2,1H3,(H2,14,15,16)
• InChI Key： LKPRYLASNSLUFW-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)CC(C1CC1)O2)(N)(=O)=O

Computed Properties

• Exact Mass: 267.09291458g/mol
• Monoisotopic Mass: 267.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide

2-Cyclopropyl-4-Methyl-3,4-Dihydro-2H-1-Benzopyran-6-Sulfonamide (CAS No. 2171987-66-7)

The compound 2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide (CAS No. 2171987-66-7) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in drug development. The structure of this molecule is characterized by a benzopyran ring system, which is further substituted with a cyclopropyl group at the 2-position and a methyl group at the 4-position. The sulfonamide functional group at the 6-position plays a crucial role in determining the compound's pharmacological properties.

Recent studies have highlighted the importance of benzopyran derivatives in medicinal chemistry due to their ability to modulate various biological targets. The cyclopropyl group in this compound contributes to its unique stereochemical properties, enhancing its binding affinity to specific receptors. Similarly, the methyl substitution at the 4-position influences the molecule's lipophilicity, which is critical for its absorption and distribution in biological systems.

The synthesis of 2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various strategies to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and enzymatic catalysis. These advancements have significantly improved the scalability of the synthesis process, making it more feasible for industrial applications.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies targeting inflammatory diseases and neurological disorders. The sulfonamide group is known to exhibit anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, the benzopyran ring system has been linked to antioxidant activity, further enhancing its therapeutic potential.

One of the most recent breakthroughs involving this compound is its application in drug delivery systems. Scientists have developed nanotechnology-based formulations that utilize 2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide as a carrier for targeted drug delivery. This innovation has significantly improved the bioavailability of drugs while reducing systemic side effects.

Furthermore, this compound has demonstrated potential in agrochemical applications, particularly as a plant growth regulator. Studies have shown that it can enhance crop resilience to environmental stressors such as drought and salinity by modulating stress-responsive pathways in plants.

The growing interest in benzopyran derivatives has led to extensive research into their biosynthesis and metabolic pathways. Advances in metabolomics and proteomics have provided deeper insights into how these compounds interact with cellular machinery, paving the way for novel therapeutic strategies.

In conclusion, 2-cyclopropyl-4-methyl-3,4-dihydro-2H-1-benzopyran-6-sulfonamide (CAS No. 2171987-66-) represents a cutting-edge molecule with multifaceted applications across various industries. Its unique chemical structure and versatile functional groups make it an invaluable tool for researchers and developers alike. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play a pivotal role in shaping future advancements in medicine and agriculture.